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Compound of Interest

Compound Name: Isobutylcitral

Cat. No.: B15466157

A comprehensive comparison of the spectroscopic data for synthetic versus natural
isobutylcitral cannot be provided at this time due to the absence of verifiable scientific
literature and spectral data for a compound under this name. Extensive searches have failed to
identify "isobutylcitral” as a standard or commonly recognized chemical entity, making a
comparative analysis impossible.

Initial investigations into chemical and spectroscopic databases yielded no results for
"isobutylcitral.” This suggests that the name may be a non-standard trivial name, a
typographical error, or a reference to a very specific and obscure molecule not widely
documented in scientific literature.

One isolated reference was found for “isobutyl citral," associating it with the IUPAC name 3,7,9-
trimethyl-2,6-decadienal and the CAS number 58605-97-3. However, this entry lacked any
corresponding spectroscopic data (such as NMR, IR, or Mass Spectrometry), information
regarding its natural occurrence, or details of its synthesis. Furthermore, the source indicated
that this compound is not used in fragrance or flavor applications, which often drive the
synthesis and analysis of such molecules.

Given the lack of available data, a comparison of the spectroscopic properties of a synthetic

versus a naturally occurring form of "isobutylcitral’ cannot be conducted. The fundamental

requirement for such a comparison is the availability of authenticated spectral data from both
sources, which is currently not the case.
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It is possible that the intended compound of interest is a derivative of a more common natural
product, such as citronellal, or that there is a misspelling in the requested chemical name.
Without a confirmed chemical structure and identity, any attempt at a spectroscopic comparison
would be purely speculative.

Therefore, we are unable to provide the requested data tables, experimental protocols, and
visualizations for a comparative guide on synthetic versus natural isobutylcitral. Further
clarification on the precise chemical identity of the compound of interest is necessary to
proceed with such an analysis.

 To cite this document: BenchChem. [Spectroscopic Data Comparison: Synthetic vs. Natural
Isobutylcitral - A Case of Undefined Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15466157#spectroscopic-data-comparison-of-
synthetic-vs-natural-isobutylcitral]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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